4-Bromoisothiazole-3-carboxamide
Overview
Description
4-Bromoisothiazole-3-carboxamide is a chemical compound with the CAS Number: 88982-25-6 . It has a molecular weight of 207.05 and its linear formula is C4H3BrN2OS .
Synthesis Analysis
The synthesis of this compound and similar compounds has been studied extensively. For example, reactions of 3-bromo-4-phenylisothiazole-5-carboxamide and 3-bromoisothiazole-5-carboxamide with NaNO2 (4 equiv.), in TFA, at ca. 0 °C gave the carboxylic acid products in 99% and 95% yields, respectively .Molecular Structure Analysis
The molecular structure of this compound consists of a bromoisothiazole core with a carboxamide functional group . The compound is solid in its physical form .Physical And Chemical Properties Analysis
This compound is a solid compound . and should be stored in a dry environment at 2-8°C .Scientific Research Applications
Synthesis and Chemical Reactions
- Regioselective Hydrodehalogenation : 4-Bromoisothiazole-3-carboxamide can be synthesized via regioselective hydrodehalogenation, as demonstrated in the synthesis of 3-bromoisothiazole-4-carbonitriles (Ioannidou & Koutentis, 2011).
- C-H Arylation : The compound plays a role in silver-mediated C-H arylation reactions. It has been observed as a side-product in silver-mediated direct C-H arylation of 3-bromoisothiazole-5-carbonitrile (Kalogirou & Koutentis, 2014).
Pharmaceutical Research
- Antimicrobial Screening : Derivatives of this compound, such as (E)-4-(arylideneamino)-N-(4-bromophenyl)-5-mercapto-4H-1,2,4-triazole-3-carboxamide, have been synthesized and evaluated for antimicrobial activities against various bacterial and fungal strains (Morabia, 2015).
Applications in Organic Chemistry
- Precursor for Thiazole [4,5-d] Pyrimidines : It serves as a precursor in the synthesis of thiazole [4,5-d] pyrimidines, highlighting its utility in creating complex organic structures (Wang et al., 2014).
- Synthesis of 2-Phenylthiazole-4-Carboxamide Derivatives : It's also used in the synthesis of 2-phenylthiazole-4-carboxamide derivatives, which have been evaluated as potential anticancer agents (Aliabadi et al., 2010).
Potential in Energetic Materials
- Nitrogen-Rich Energetic Compounds : The compound has been involved in the synthesis of nitrogen-rich energetic compounds like 4-carboxamide-5-(1H-tetrazol-5-yl)-1H-1,2,3-triazole, indicating its potential application in energetic materials (Qin et al., 2016).
Miscellaneous Applications
- Potential Antipsychotic Agents : Derivatives of this compound have been evaluated for their potential as antipsychotic agents, with some showing promise in animal models predictive of potential antipsychotic activity (Norman et al., 1996).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
4-Bromoisothiazole-3-carboxamide is a derivative of thiazole, a heterocyclic organic compound . Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antifungal, antiviral, and antitumor or cytotoxic drug molecules . .
Mode of Action
Thiazole derivatives are known to interact with their targets and induce changes that lead to their biological activities . For instance, some thiazole derivatives have been found to exhibit cytotoxic activity on human tumor cell lines .
Biochemical Pathways
Thiazole derivatives are known to influence various biochemical pathways due to their diverse biological activities .
Result of Action
Some thiazole derivatives have demonstrated potent effects on human tumor cell lines .
properties
IUPAC Name |
4-bromo-1,2-thiazole-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3BrN2OS/c5-2-1-9-7-3(2)4(6)8/h1H,(H2,6,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTJGRZQSNPFJPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NS1)C(=O)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3BrN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-amino-3-methyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one](/img/structure/B1383819.png)
![(4aR,7aS)-1-(3-methylbut-2-en-1-yl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride](/img/structure/B1383822.png)
![Tert-butyl 1-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate](/img/structure/B1383838.png)
![1-[(3-Bromo-5-fluorophenyl)methyl]-3-methoxyazetidine](/img/structure/B1383840.png)